Cas no 1995973-10-8 (ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1995973-10-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6275516
• PubChem ID: 165495286
• Update Time: 2025-06-08

ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate
• 1995973-10-8
• EN300-1140646

• Inchi： 1S/C11H17N3O2/c1-2-16-11(15)10(12)7-14-6-9(5-13-14)8-3-4-8/h5-6,8,10H,2-4,7,12H2,1H3
• InChI Key： XKUVPCSCFAFHFE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN1C=C(C=N1)C1CC1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of Ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate (CAS No. 1995973-10-8)

Ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate (CAS No. 1995973-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopropyl-substituted pyrazole moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structural attributes, including the amino acid ester backbone and heterocyclic component, make it a versatile intermediate for synthesizing bioactive molecules.

The compound's molecular formula and structural complexity align with current trends in small-molecule therapeutics, particularly in targeting protein-protein interactions. Researchers are increasingly exploring pyrazole derivatives like this compound due to their role in modulating enzymatic activity and receptor binding. A growing focus on fragment-based drug design (FBDD) has further amplified interest in such building blocks, as they offer balanced physicochemical properties for lead optimization.

In the context of green chemistry advancements, ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate exemplifies how atom-efficient synthesis can yield structurally diverse intermediates. Recent publications highlight its utility in multicomponent reactions, where its nucleophilic amino group and electrophilic ester functionality enable convergent synthetic routes. This aligns with industry demands for cost-effective API manufacturing and sustainable chemical processes.

Analytical characterization of CAS No. 1995973-10-8 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, reflecting the compound's importance in quality control for preclinical development. The cyclopropyl group in its structure contributes to metabolic stability—a hot topic in medicinal chemistry forums—while the ester moiety allows for prodrug strategies, frequently discussed in drug delivery optimization circles.

Emerging applications in agrochemical innovation have also been noted, with patent literature suggesting derivatives of this compound may exhibit plant growth regulation properties. The pyrazole ring system is known to interact with biological targets in both mammals and plants, making it a cross-disciplinary scaffold. This dual applicability responds to trending searches about multi-purpose chemical building blocks in synthetic biology communities.

From a supply chain perspective, CAS No. 1995973-10-8 represents the growing market for custom synthetic intermediates, with manufacturers emphasizing cGMP-compliant production to meet pharmaceutical standards. Discussions in process chemistry webinars frequently address scalability challenges for such structurally nuanced compounds, reflecting industry pain points.

The compound's chirality adds another dimension to its utility, as enantiopure forms may show distinct pharmacological profiles. This aspect connects with trending research queries about stereoselective synthesis and chiral switches in drug development. Computational chemists are particularly interested in modeling its 3D conformation to predict binding modes with biological targets.

Storage and handling recommendations for ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate typically emphasize moisture-sensitive conditions due to its hydrolyzable ester group, a practical consideration often searched by laboratory technicians. Stability studies under various pH conditions—frequently requested in formulation development forums—highlight its degradation kinetics for industrial applications.

Innovative research directions include exploring its metal-chelating properties through the pyrazole nitrogen atoms, relevant to catalysis research. The compound's potential in coordination chemistry has sparked discussions in materials science groups investigating molecular scaffolds for functional materials. Such interdisciplinary applications demonstrate how 1995973-10-8 bridges multiple scientific domains.

As regulatory landscapes evolve, compounds like ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate face increasing scrutiny regarding ICH guidelines compliance. Recent webinar topics on impurity profiling often reference such intermediates, addressing quality concerns raised in pharmaceutical forums. This aligns with commercial demand for well-characterized reference standards in analytical laboratories.

The intellectual property landscape surrounding CAS No. 1995973-10-8 reflects its commercial potential, with patent applications covering novel synthetic methods and derivative compounds. Legal professionals in chemical IP frequently search for prior art involving such structures, making this compound a subject of patent analytics studies. Its appearance in Markush claims demonstrates its strategic value in drug discovery portfolios.

Environmental fate studies—increasingly requested in REACH compliance documentation—are beginning to emerge for this class of compounds. The biodegradation pathways of pyrazole-containing molecules represent an active research area, particularly among environmental chemists studying xenobiotic metabolism. Such investigations respond to growing concerns about sustainable molecular design in the chemical industry.

In educational contexts, 1995973-10-8 serves as an excellent case study for teaching retrosynthetic analysis, with its multiple functional groups offering diverse disconnection strategies. Chemistry educators increasingly incorporate such real-world examples into active learning curricula, addressing student interest in applied organic synthesis.

The compound's commercial availability through specialty chemical suppliers has facilitated broader academic access, supporting its use in high-throughput screening campaigns. Database searches reveal its inclusion in several fragment libraries for target identification studies, underscoring its relevance to modern drug discovery workflows.

Looking forward, ethyl 2-amino-3-(4-cyclopropyl-1H-pyrazol-1-yl)propanoate exemplifies the convergence of medicinal chemistry and materials science, with potential applications ranging from bioconjugation to functional polymer development. Its multifaceted nature ensures continued relevance across scientific disciplines, making CAS No. 1995973-10-8 a compound to watch in coming years.